Cas no 881073-26-3 (N'-1-(3,4-dichlorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-yl-4-methoxybenzohydrazide)

• Product Name: N'-1-(3,4-dichlorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-yl-4-methoxybenzohydrazide
• CAS No: 881073-26-3
• MF: C₁₉H₁₄Cl₂N₆O₂
• MW: 429.259460926056
• CID: 6251977
• PubChem ID: 16819616
• Update Time: 2025-09-27

N'-1-(3,4-dichlorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-yl-4-methoxybenzohydrazide Chemical and Physical Properties

Names and Identifiers

• N'-1-(3,4-dichlorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-yl-4-methoxybenzohydrazide
• N'-[1-(3,4-dichlorophenyl)pyrazolo[3,4-d]pyrimidin-4-yl]-4-methoxybenzohydrazide
• N'-(1-(3,4-dichlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)-4-methoxybenzohydrazide
• 881073-26-3
• AB00677646-01
• F1887-0436
• AKOS002328444
• N'-[1-(3,4-dichlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]-4-methoxybenzohydrazide

• Inchi： 1S/C19H14Cl2N6O2/c1-29-13-5-2-11(3-6-13)19(28)26-25-17-14-9-24-27(18(14)23-10-22-17)12-4-7-15(20)16(21)8-12/h2-10H,1H3,(H,26,28)(H,22,23,25)
• InChI Key： ATYXLYBUTVNPDF-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)N1C2C(C=N1)=C(N=CN=2)NNC(C1C=CC(=CC=1)OC)=O)Cl

Computed Properties

• Exact Mass: 428.0555291g/mol
• Monoisotopic Mass: 428.0555291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 565
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 94Ų

Additional information on N'-1-(3,4-dichlorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-yl-4-methoxybenzohydrazide

N'-1-(3,4-Dichlorophenyl)-1H-Pyrazolo[3,4-d]Pyrimidin-4-Yl-4-Methoxybenzohydrazide: A Comprehensive Overview

The compound with CAS No 881073-26-3, commonly referred to as N'-1-(3,4-dichlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl-4-methoxybenzohydrazide, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic compounds, specifically featuring a pyrazolo[3,4-d]pyrimidine core structure. The presence of substituents such as the 3,4-dichlorophenyl group and the 4-methoxybenzohydrazide moiety imparts unique chemical and biological properties to this molecule.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through multi-step reactions involving strategic coupling and functional group transformations. The synthesis typically begins with the preparation of the pyrazolo[3,4-d]pyrimidine ring system, followed by the introduction of the dichlorophenyl and methoxybenzohydrazide groups. These steps are meticulously optimized to ensure high yields and purity of the final product. The compound's structural complexity necessitates a deep understanding of heterocyclic chemistry and advanced synthetic techniques.

From a pharmacological perspective, this compound has garnered attention due to its potential bioactivity. Studies have indicated that it may exhibit anti-inflammatory and antioxidant properties, making it a candidate for further exploration in drug discovery programs. The presence of electron-withdrawing groups like chlorine atoms and methoxy substituents enhances the molecule's ability to interact with biological targets, potentially leading to therapeutic applications in areas such as neurodegenerative diseases or cancer.

Moreover, computational studies using molecular docking techniques have revealed that this compound could bind effectively to specific protein targets involved in cellular signaling pathways. These findings underscore its potential as a lead compound for developing novel therapeutics. Collaborative efforts between chemists and biologists are currently underway to validate these preliminary results through in vitro and in vivo assays.

In terms of environmental impact, the stability and biodegradability of CAS No 881073-26-3 are critical considerations. Recent research has focused on assessing its environmental fate under various conditions. Initial data suggest that the compound exhibits moderate persistence in aquatic environments, necessitating further investigation into its ecological effects. Regulatory agencies are closely monitoring these studies to ensure compliance with safety standards for industrial use.

The integration of green chemistry principles into the synthesis of this compound is another area of active research. Scientists are exploring alternative solvents and catalysts to minimize waste generation and energy consumption during production. Such efforts align with global sustainability goals while maintaining the high quality required for downstream applications.

In conclusion, N'-1-(3,4-dichlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl-4-methoxybenzohydrazide (CAS No 881073-26-3) represents a promising molecule at the intersection of synthetic chemistry and pharmacology. Its intricate structure offers a wealth of opportunities for innovation across multiple disciplines. As research continues to unfold, this compound is poised to make significant contributions to both scientific understanding and practical applications in medicine and beyond.